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Introduction: The Uniqueness of the Quadruple
Bond and the o to 6 Transition*

The field of inorganic chemistry was revolutionized by the discovery of the quadruple bond
between two metal atoms, a concept first elucidated in the octachlorodirhenate(lll) anion,
[RezCls]?~.[1][2] This remarkable bonding motif, consisting of one g, two 1T, and one & bond,
has profound implications for the electronic structure and photophysical properties of these
molecules. At the heart of their unique characteristics lies the & to &* (delta to delta star)
electronic transition, a low-energy excitation that has become a hallmark of quadruply bonded
dimetal complexes. This guide provides an in-depth technical exploration of this transition in
dirhenium complexes, offering insights for researchers, scientists, and drug development
professionals. We will delve into the molecular orbital origins of this transition, detail the
experimental methodologies for its characterization, and explore the key factors that modulate
its energy, providing a comprehensive framework for understanding and manipulating these
fascinating systems.
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I. The Molecular Orbital Framework of the o to 0
Transition*

The formation of a quadruple bond in a dirhenium complex, typically with a Dsh symmetry,
arises from the overlap of the d-orbitals on each rhenium atom. The combination of the dx2-y?2
orbitals forms the o bond, the dxz and dyz orbitals form the two 1t bonds, and crucially, the face-
to-face overlap of the dxy orbitals gives rise to the & bond. This d bond is significantly weaker
than the o and 1t bonds due to its less effective overlap.

The corresponding antibonding orbitals are also formed: o, 11, and 8. The d and é molecular
orbitals are of particular interest. The & orbital is the highest occupied molecular orbital
(HOMO) in many dirhenium paddlewheel complexes, while the &* orbital is the lowest
unoccupied molecular orbital (LUMO).[3] The energy difference between these two orbitals is
relatively small, leading to a characteristic, low-energy electronic absorption band in the visible
or near-infrared region of the electromagnetic spectrum. This absorption corresponds to the
promotion of an electron from the & bonding orbital to the &* antibonding orbital, a process

W oo

known as the d to &* transition.
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Caption: Molecular orbital diagram illustrating the formation of d and &* orbitals from the dxy
atomic orbitals of two rhenium atoms and the resulting & to &* electronic transition.
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Il. Experimental Characterization of the 6 to 6
Transition*

The primary technique for investigating the & to &* transition is UV-Visible (UV-Vis) absorption
spectroscopy. This method directly measures the energy required to promote an electron from
the 0 to the &* orbital.

Protocol: UV-Visible Spectroscopy of a Dirhenium
Complex

e Sample Preparation:

o Dissolve a precisely weighed amount of the dirhenium complex in a suitable solvent (e.g.,
dichloromethane, acetonitrile). The choice of solvent is critical as it can influence the
transition energy. The solvent should be transparent in the spectral region of interest.

o Prepare a series of solutions with known concentrations to verify adherence to the Beer-
Lambert Law.

e Instrumentation and Measurement:
o Use a dual-beam UV-Vis spectrophotometer.
o Record a baseline spectrum of the pure solvent in a matched cuvette.

o Record the absorption spectrum of the sample solution over a relevant wavelength range
(typically 300-1000 nm for dirhenium complexes).

o Data Analysis:

o Identify the absorption maximum (Amax) of the lowest energy band, which is typically
assigned to the 6 to &* transition.

o Calculate the molar extinction coefficient (€) using the Beer-Lambert Law (A = £cl), where
Ais the absorbance, c is the concentration, and | is the path length of the cuvette. A high
molar extinction coefficient for this transition is characteristic of its allowed nature.
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o The transition energy (E) can be calculated using the equation: E = hc/Amax, where h is
Planck’s constant, c is the speed of light, and Amax is the wavelength of maximum
absorption.
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Caption: A streamlined workflow for the experimental characterization of the & to &* transition in

dirhenium complexes using UV-Visible spectroscopy.

lll. Factors Influencing the é to 6 Transition Energy*

The energy of the & to d* transition is not fixed but is sensitive to several factors, making it a
valuable probe of the electronic and structural properties of the dirhenium core.
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Factor

Influence on & to &*
Transition Energy

Rationale

Nature of Equatorial Ligands

Electron-donating ligands
increase the energy, while
electron-withdrawing ligands

decrease it.

Electron-donating groups
destabilize the & orbital more
than the &* orbital, increasing
the energy gap. Conversely,
electron-withdrawing groups
stabilize the & orbital,

decreasing the energy gap.

Nature of Axial Ligands

Stronger o-donating axial
ligands generally lead to a
decrease in the transition

energy.

Axial ligands primarily interact
with the metal d22 orbitals (o-
bonding). Stronger donors
raise the energy of the dz?
orbital, which can mix with the
0 and o* orbitals, leading to a

smaller energy gap.

Re-Re Bond Distance

Shorter Re-Re bond distances
generally lead to an increase

in the transition energy.

A shorter bond distance
implies stronger overlap
between the dxy orbitals,
leading to a greater
stabilization of the 6 bonding
orbital and a greater
destabilization of the d*
antibonding orbital, thus

increasing the energy gap.

Solvent Polarity

The effect can be complex, but
generally, more polar solvents
can lead to shifts in the

transition energy.

The solvent can interact with
the ground and excited states
of the complex differently,

leading to solvatochromism.
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A higher oxidation state leads

Increasing the oxidation state to more contracted d-orbitals,
o ) of the rhenium centers which can result in stronger
Oxidation State of Rhenium ] ) ) ]
generally increases the metal-ligand interactions and a
transition energy.[4][5][6] larger energy gap between the

0 and o* orbitals.[4][5][6]

IV. Photophysical Consequences and Applications

Excitation into the & to &* transition populates the 1(00*) excited state. This excited state can
undergo several decay pathways, including:

« Internal Conversion and Vibrational Relaxation: The molecule rapidly relaxes to the lowest
vibrational level of the excited state.

 Intersystem Crossing: The singlet excited state can efficiently cross over to a triplet excited
state, 3(60%).

e Luminescence: While often weak, some dirhenium complexes exhibit phosphorescence from
the triplet state.

e Photochemistry: The excited state can be a potent reductant or oxidant, enabling
photochemical reactions.

The tunable nature of the & to &* transition and the reactivity of the resulting excited state have
led to the exploration of dirhenium complexes in various applications, including:

e Photocatalysis: As potent photoreductants, they can drive a range of chemical
transformations.

e Photodynamic Therapy (PDT): Upon excitation, they can generate reactive oxygen species
that are cytotoxic to cancer cells.

e Molecular Wires: The delocalized nature of the metal-metal bond allows for electron
transport along the dirhenium core.
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Caption: A simplified Jablonski-type diagram illustrating the primary photophysical decay
pathways following & to &* excitation in a dirhenium complex.

V. Conclusion

The 8 to d* transition in dirhenium complexes is more than just a spectroscopic curiosity; it is a
window into the fundamental nature of the quadruple bond and a gateway to a rich landscape
of photophysical and photochemical behavior. By understanding the molecular orbital origins of
this transition and the factors that govern its energy, researchers can rationally design and
synthesize novel dirhenium complexes with tailored properties for a wide array of applications,
from fundamental studies of chemical bonding to the development of advanced materials and
therapeutics. This guide serves as a foundational resource for scientists and professionals
seeking to harness the unique potential of these remarkable molecules.
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